2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide

• IUPAC Name: 2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide
• InChI: InChI=1S/C13H13BrN2O2S/c1-2-16(11-7-9-15-10-8-11)19(17,18)13-6-4-3-5-12(13)14/h3-10H,2H2,1H3
• InChI Key: GHYCZWBICPNRJO-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=NC=C1)S(=O)(=O)C2=CC=CC=C2Br
• Molecular Formula: C13H13BrN2O2S
• Molecular Weight: 341.23 g/mol

Description

2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BES and is commonly used in the field of biochemistry and molecular biology. The purpose of Additionally, this paper will also list possible future directions for research on this compound.

Mechanism of Action

The mechanism of action of 2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide involves the inhibition of PKC activity. PKC is an enzyme that plays a key role in cell signaling pathways, and its activity is regulated by the binding of diacylglycerol (DAG) and calcium ions. This compound binds to the catalytic domain of PKC, preventing the binding of DAG and calcium ions and thereby inhibiting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of PKC activity. This inhibition can lead to a variety of downstream effects, including the inhibition of cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide in lab experiments is its specificity for PKC. This compound has been shown to inhibit PKC activity without affecting the activity of other kinases, making it a useful tool for studying the role of PKC in cell signaling pathways. However, one limitation of using this compound is its potential toxicity, which can vary depending on the cell type and experimental conditions.

Future Directions

There are several possible future directions for research on 2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide. One area of interest is the development of more potent and selective PKC inhibitors based on this compound. Another area of interest is the investigation of the downstream effects of PKC inhibition, particularly in the context of cancer cells. Additionally, this compound may have potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease, which are also associated with dysregulated PKC activity. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide is a complex process that involves several steps. The first step is the reaction between pyridine-4-carboxylic acid and thionyl chloride to form pyridine-4-carbonyl chloride. The second step is the reaction between pyridine-4-carbonyl chloride and N-ethylbenzenesulfonamide to form 2-ethyl-N-pyridin-4-ylbenzenesulfonamide. The final step is the reaction between 2-ethyl-N-pyridin-4-ylbenzenesulfonamide and bromine to form this compound.

Scientific Research Applications

2-bromo-N-ethyl-N-pyridin-4-ylbenzenesulfonamide has been widely used in scientific research for its potential applications in the field of biochemistry and molecular biology. This compound has been shown to inhibit the activity of protein kinase C (PKC), which is an enzyme that plays a key role in cell signaling pathways. This inhibition of PKC activity can lead to a variety of downstream effects, including the inhibition of cell growth and proliferation.